Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate
Overview
Description
Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate, also known as MB2MPC, is a synthetic compound with a unique combination of chemical properties that make it an attractive candidate for use in a variety of scientific research applications. MB2MPC is a versatile compound with a wide range of potential uses, including as a catalyst, a reagent, and a pharmaceutical intermediate. Its unique properties, such as its high solubility in water, low toxicity, and low reactivity, make it an ideal choice for research and development.
Scientific Research Applications
Antiviral Activity
Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate and its derivatives have been explored for their antiviral properties. Notably, certain pyrimidine derivatives have shown marked inhibition of retrovirus replication in cell culture, including human immunodeficiency virus (HIV) and Moloney murine sarcoma virus. Some of these derivatives demonstrated antiretroviral activity comparable to reference drugs like adefovir and tenofovir, with minimal toxicity (Hocková et al., 2003).
Inhibition of Dihydrouracil Dehydrogenase and Uridine Phosphorylase
Phenylselenenyl- and phenylthio-substituted pyrimidines, including derivatives of methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate, have been studied for their inhibitory effects on enzymes like dihydrouracil dehydrogenase (DHUDase) and uridine phosphorylase (UrdPase). These compounds have displayed selective anti-HIV activity in human lymphocytes, indicating potential therapeutic applications (Goudgaon et al., 1993).
Synthesis of Heterocyclic Compounds
Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate is a key precursor in the synthesis of various heterocyclic compounds. It has been used to synthesize thiadiazine derivatives, which are of interest due to their potential biological activities (Rahimizadeh et al., 2007). Additionally, its derivatives have been employed in the efficient synthesis of biheterocyclic compounds like triazolylmethyl-pyrimidines, which have potential applications in medicinal chemistry (Aquino et al., 2017).
Nucleotide Analogs Synthesis
The compound has been used in synthesizing nucleotide analogs, which are significant in the study of DNA and RNA as well as in drug development. For example, the synthesis of 6-methylenesubstituted pyrimidines, which are useful intermediates in nucleotide analog synthesis (Zanatta et al., 2006).
properties
IUPAC Name |
methyl 5-bromo-2-methylsulfanylpyrimidine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O2S/c1-12-6(11)5-4(8)3-9-7(10-5)13-2/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYZJIEWTRJTWCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC(=NC=C1Br)SC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90383359 | |
Record name | Methyl 5-bromo-2-(methylsulfanyl)pyrimidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50593-91-4 | |
Record name | Methyl 5-bromo-2-(methylsulfanyl)pyrimidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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